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Compound of Interest

Compound Name: 1,4-Difluorobenzene

Cat. No.: B165170 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 1,4-difluorobenzene
as a solvent in electrochemical research. This document covers its key physicochemical

properties, its advantages in various electrochemical applications, and detailed protocols for its

use in techniques such as cyclic voltammetry.

Introduction
1,4-Difluorobenzene (p-DFB) is an aromatic organic solvent with the chemical formula

C₆H₄F₂.[1][2] Its unique properties, stemming from the presence of two fluorine atoms on the

benzene ring, make it a valuable solvent for a range of electrochemical investigations. The

fluorine atoms impart enhanced thermal stability, modified electronic properties, and a relatively

high dielectric constant, which are advantageous for electrochemical studies.[3] This solvent is

particularly useful in applications requiring a non-coordinating and chemically inert medium with

a wide potential window.

Physicochemical Properties
A clear understanding of the physical properties of 1,4-difluorobenzene is essential for

designing and interpreting electrochemical experiments. Key properties are summarized in the

table below.
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Property Value Reference

Molecular Formula C₆H₄F₂ [1][2]

Molecular Weight 114.09 g/mol [2]

Appearance Colorless to light yellow liquid [4][5]

Boiling Point 88-89 °C [4]

Melting Point -13 °C [4]

Density 1.11 g/mL at 25 °C

Refractive Index n20/D 1.441

Flash Point 2.0 °C

Electrochemical Properties and Advantages
1,4-Difluorobenzene and its isomers, such as 1,2-difluorobenzene, offer several advantages

as solvents in electrochemistry:

Wide Electrochemical Window: While specific data for 1,4-difluorobenzene is not readily

available, its isomer 1,2-difluorobenzene exhibits a wide electrochemical window, extending

from approximately +2.0 V to -2.2 V vs. a saturated calomel electrode (SCE).[6] This broad

potential range allows for the study of a wide variety of redox processes without interference

from solvent oxidation or reduction.

Chemical Inertness: The fluorine substitution enhances the stability of the benzene ring,

making 1,4-difluorobenzene relatively inert and non-coordinating. This is particularly

beneficial when studying reactive intermediates and sensitive organometallic complexes.[6]

Good Solvating Power: Although a non-polar solvent, 1,4-difluorobenzene possesses a

sufficiently high dielectric constant to dissolve a range of supporting electrolytes and metal

complexes, a critical requirement for electrochemical measurements.[6]

Applications in Energy Storage: Difluorobenzene-based electrolytes have shown promise in

improving the performance and safety of lithium-ion batteries by contributing to the formation

of a stable solid electrolyte interphase (SEI) on the anode.[7][8]
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The logical workflow for utilizing 1,4-difluorobenzene as a solvent in electrochemical studies is

outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

